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Compound of Interest

Compound Name: Imb-10

Cat. No.: B1671742

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMB-10 is a small molecule compound identified as a thioxothiazolidine-containing ligand of the
leukocyte-specific integrin alphaMbeta2 (aMB2), also known as Mac-1 or CD11b/CD18.[1] This
integrin plays a critical role in the adhesion, migration, and recruitment of leukocytes during
inflammatory responses. IMB-10 acts as a modulator of aM32, uniquely stabilizing the
activated conformation of the integrin. This stabilization enhances the binding of aMB2 to its
endogenous ligands, such as fibrinogen, and paradoxically leads to the inhibition of leukocyte
migration and recruitment both in vitro and in vivo.[1] These characteristics make IMB-10 a
valuable tool for studying the intricacies of leukocyte biology and a potential starting point for
the development of novel anti-inflammatory therapeutics.

Proper preparation of a stock solution is the first critical step for reliable and reproducible
experimental results. This document provides detailed protocols for the preparation, storage,
and handling of IMB-10 stock solutions for use in various research applications.

Data Presentation

Quantitative data for IMB-10 is summarized in the table below for easy reference.
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Property Value Reference
Molecular Formula C19H15NOS:2 [2][3]
Molecular Weight 337.46 g/mol [2][3]

CAS Number 307525-40-2 [21[3]
Appearance Solid powder

Recommended Solvent Dimethyl sulfoxide (DMSO) [4]

Stock Solution Conc. 2-10 mM in DMSO [4]

-20°C or -80°C, protected from

Storage Conditions ]
light

Experimental Protocols
Materials

IMB-10 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparation of a 10 mM IMB-10 Stock
Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of IMB-10 in DMSO.

Adjust volumes as needed for your specific requirements.

Calculate the required mass of IMB-10:
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o Molecular Weight (MW) of IMB-10 = 337.46 g/mol
o Desired Concentration (C) = 10 mM = 0.010 mol/L
o Desired Volume (V) =1 mL=0.001L
o Mass (m)=CxV x MW
o Mass (m) = 0.010 mol/L x 0.001 L x 337.46 g/mol = 0.0033746 g = 3.37 mg
e Weighing IMB-10:
o Carefully weigh out 3.37 mg of IMB-10 powder using a calibrated analytical balance.

o Note: Due to the small mass, it is advisable to weigh a slightly larger amount (e.g., 10 mg)
and dissolve it in a proportionally larger volume of DMSO to improve accuracy.

e Dissolving IMB-10:
o Transfer the weighed IMB-10 powder into a sterile microcentrifuge tube.
o Add 1 mL of anhydrous, cell culture grade DMSO to the tube.

o Vortex the solution thoroughly until the IMB-10 powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may aid in dissolution if necessary.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 10-50 pL) in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which
can degrade the compound.

o Clearly label each aliquot with the compound name (IMB-10), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions
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For cell-based assays, the final concentration of DMSO should be kept low (typically < 0.1%) to
avoid solvent-induced cytotoxicity.

Example: Preparation of a 10 uM working solution in cell culture medium:

Thaw a single aliquot of the 10 mM IMB-10 stock solution.

Perform a 1:1000 dilution by adding 1 pL of the 10 mM stock solution to 999 uL of pre-
warmed cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

This will result in a 10 uM working solution with a final DMSO concentration of 0.1%.

Visualizations

Experimental Workflow for IMB-10 Stock Solution
Preparation
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Caption: Workflow for IMB-10 stock solution preparation and use.
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Caption: Simplified alphaMbeta2 integrin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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